Cas no 878997-67-2 (1,1,1-Trifluoroheptadec-12-en-2-one)
878997-67-2 structure
Product Name:1,1,1-Trifluoroheptadec-12-en-2-one
CAS No:878997-67-2
MF:C17H29F3O
MW:306.406776189804
CID:2810906
PubChem ID:71405492
Update Time:2025-04-21
1,1,1-Trifluoroheptadec-12-en-2-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID30826139
- 878997-67-2
- 1,1,1-Trifluoroheptadec-12-en-2-one
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- Inchi: 1S/C17H29F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(21)17(18,19)20/h5-6H,2-4,7-15H2,1H3
- InChI Key: UGYNRQMCJMRPPU-UHFFFAOYSA-N
- SMILES: FC(C(CCCCCCCCCC=CCCCC)=O)(F)F
Computed Properties
- Exact Mass: 306.21705003Da
- Monoisotopic Mass: 306.21705003Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7.5
- Topological Polar Surface Area: 17.1Ų
1,1,1-Trifluoroheptadec-12-en-2-one Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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